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Sodium-22 as a Positron Emitter: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core characteristics of Sodium-
22 (²²Na), a key radionuclide in various scientific and medical research applications. With its

long half-life and distinct decay properties, ²²Na serves as an invaluable tool for positron-based

research, instrument calibration, and preclinical imaging studies. This document details its

physical and nuclear properties, production methods, decay scheme, and methodologies for its

application, presenting quantitative data in structured tables and illustrating key processes with

diagrams.

Physical and Nuclear Properties
Sodium-22 is a radioactive isotope of sodium that decays via positron emission and electron

capture.[1] Its long half-life compared to other common positron emitters makes it particularly

suitable for applications requiring a stable, long-term source of positrons, such as in equipment

calibration and certain long-duration tracer studies.[2][3]

Summary of Key Characteristics
The fundamental properties of Sodium-22 are summarized in the table below, providing a

quick reference for its key nuclear and physical data.
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Property Value Units

Half-Life 2.602 years

Decay Modes
Positron (β+) Emission,

Electron Capture (EC)
N/A

Decay Product Neon-22 (Stable) N/A

Isotopic Mass 21.99443755 u

Specific Activity ~6,243 (2.31 x 10¹⁴) Ci/g (Bq/g)

Spin and Parity 3+ N/A

Sources:[4][5][6][7][8]

Decay Emissions
Sodium-22's decay process results in the emission of positrons and characteristic gamma

rays. The emitted positron rapidly loses kinetic energy and annihilates with an electron in the

surrounding matter, producing two 511 keV gamma photons that are emitted in opposite

directions (at approximately 180°).[8][9][10] This annihilation radiation is the basis for Positron

Emission Tomography (PET). In addition to the annihilation photons, a prompt gamma ray is

also emitted from the daughter nucleus.[7][11][12]

Radiation Type
Energy (Maximum /
Specific)

Abundance / Probability
per Decay

Positron (β+) 545.5 keV (Maximum) ~90.3%

215.5 keV (Average)

Gamma (Annihilation) 511.0 keV
~181% (2 photons per β+

decay)

Gamma (Prompt) 1274.5 keV ~99.9%

Electron Capture N/A ~9.6%

Sources:[4][5][6][10][11][13]
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Production and Decay Scheme
Production of Sodium-22
Sodium-22 does not occur in significant quantities in nature and is produced artificially.[8] The

most common method of production is through the bombardment of specific target materials in

a particle accelerator, such as a cyclotron.[5][14]

Common production reactions include:

Proton bombardment of a magnesium (Mg) target.[15][16]

Proton bombardment of an aluminum (Al) target.[15][16][17]

Deuteron bombardment of a magnesium-24 target: ²⁴Mg(d,α)²²Na.[18]

Alpha particle bombardment of a fluorine-19 target: ¹⁹F(α,n)²²Na.[8]

Following bombardment, the Sodium-22 is chemically separated and purified, typically through

dissolution and ion exchange chromatography, and supplied as a sodium chloride (²²NaCl)

solution.[15][16][17]

Decay Scheme Visualization
Sodium-22 decays primarily to a stable excited state of Neon-22 (²²Ne*), which then de-excites

to its ground state by emitting a high-energy gamma photon.[9][10] The decay pathway is

illustrated below.
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Sodium-22

Neon-22

²²Na (Spin 3+)

²²Ne* (1.275 MeV, Spin 2+)

 β+ (90.3%)
 E_max = 0.546 MeV  EC (9.6%)

 

 

e⁺ (Positron)

²²Ne (Ground State, Spin 0+)

 γ (1.275 MeV)
 (99.9%)

Annihilation

e⁻ (Electron)

γ (511 keV)

 ~180°

γ (511 keV)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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